2-[(1S*,5R*)-6-(2-methoxyethyl)-7-oxo-3,6-diazabicyclo[3.2.2]non-3-yl]-N-phenylacetamide

• IUPAC Name: 2-[(1S,5R)-6-(2-methoxyethyl)-7-oxo-3,6-diazabicyclo[3.2.2]nonan-3-yl]-N-phenylacetamide
• InChI: InChI=1S/C18H25N3O3/c1-24-10-9-21-16-8-7-14(18(21)23)11-20(12-16)13-17(22)19-15-5-3-2-4-6-15/h2-6,14,16H,7-13H2,1H3,(H,19,22)/t14-,16+/m0/s1
• InChI Key: UGHZVDUMZUDJFF-GOEBONIOSA-N
• Canonical SMILES: COCCN1C2CCC(C1=O)CN(C2)CC(=O)NC3=CC=CC=C3
• Isomeric SMILES: COCCN1[C@@H]2CC[C@H](C1=O)CN(C2)CC(=O)NC3=CC=CC=C3
• Molecular Formula: C18H25N3O3
• Molecular Weight: 331.4 g/mol

Description

This compound is part of a broader class of chemicals that have been explored for their chemical and pharmacological properties. It relates to acetamides and arylureas derived from 2-amino-5-alkoxyphenyl-1,3,4-oxa(thia)diazoles and has shown potential in various applications due to its unique structure and properties.

Synthesis Analysis

The synthesis of related compounds involves various chemical reactions and processes. For example, the synthesis of acetamides and arylureas from 2-amino-5-alkoxyphenyl-1,3,4-oxa(thia)diazoles has been described, showing the versatility and adaptability of these compounds in chemical synthesis (Mazzone et al., 1987).

Molecular Structure Analysis

The molecular structure of these compounds has been extensively studied. For instance, the structural assignment of related 3-aza-2-oxobicyclo[3.1.0]hexanes was confirmed by 1H NMR spectra and X-ray diffraction analysis (Galeazzi et al., 1996).

Chemical Reactions and Properties

These compounds exhibit various chemical behaviors. For example, they have been used as building blocks for constructing nitrogen heterocyclic compounds through reactions with different bifunctional nucleophiles (Farouk et al., 2021).

Physical Properties Analysis

The physical properties of these compounds, like solubility, melting points, and crystalline structure, are significant for their applications in various fields. The crystalline structure of similar compounds has been determined, providing insights into their physical characteristics (Dutta et al., 2012).

Chemical Properties Analysis

Their chemical properties, such as reactivity and stability, are crucial for their utility in chemical synthesis and potential pharmaceutical applications. For instance, the synthesis of related 1,2,3-triazoles and their chemical yields suggest versatility in chemical properties (Chen et al., 2010).

Scientific Research Applications

Pharmacokinetics and Metabolism

Research on the metabolism of drugs similar to "2-[(1S*,5R*)-6-(2-methoxyethyl)-7-oxo-3,6-diazabicyclo[3.2.2]non-3-yl]-N-phenylacetamide" often focuses on their pharmacokinetics, identifying metabolic pathways and the formation of metabolites. For instance, a study on acetaminophen metabolism highlighted the use of high-resolution liquid chromatography to identify metabolites in human subjects, revealing insights into drug processing within the body (J. Mrochek, S. Katz, W. Christie, S. Dinsmore, 1974) [https://consensus.app/papers/acetaminophen-metabolism-determined-highresolution-mrochek/242d5eaed51e526489a2eba1d9ccd782/?utm_source=chatgpt].

Toxicology and Safety Assessments

Toxicological studies are critical for understanding the safety profile of chemical compounds. Research on novel psychoactive substances, such as a case involving N-Ethyldeschloroketamine, provides valuable information on the potential risks and toxic effects associated with these substances. Such studies are essential for assessing the safety of new compounds before their application in clinical or research settings (Nadine Theofel, P. Möller, Elke Vejmelka, Kerstin Kastner, S. Roscher, S. Scholtis, M. Tsokos, 2018) [https://consensus.app/papers/case-involving-nethyldeschloroketamine-2oxopce-theofel/ab73a0302172534e9754980d96c74be5/?utm_source=chatgpt].

Interactions with Biological Systems

Understanding how chemical compounds interact with biological systems is fundamental. Studies on compounds like paracetamol explore its effects on enzyme activities and oxidative stress, providing insights into the mechanisms through which these compounds exert their pharmacological effects (Arne Trettin, Anke Böhmer, Maria-Theresia Suchy, I. Probst, U. Staerk, D. Stichtenoth, J. Frölich, D. Tsikas, 2014) [https://consensus.app/papers/effects-paracetamol-activity-oxidative-stress-healthy-trettin/88ca2ff7ad025e7a9d72cc077b290c30/?utm_source=chatgpt].